Cas no 1250396-62-3 (5-(4-Fluoro-phenoxy)pentanenitrile)

• Product Name: 5-(4-Fluoro-phenoxy)pentanenitrile
• CAS No: 1250396-62-3
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• MDL: MFCD14645546
• CID: 5158114
• Update Time: 2026-03-04

5-(4-Fluoro-phenoxy)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluoro-phenoxy)pentanenitrile
• 5-(4-fluorophenoxy)pentanenitrile

• MDL： MFCD14645546
• Inchi： 1S/C11H12FNO/c12-10-4-6-11(7-5-10)14-9-3-1-2-8-13/h4-7H,1-3,9H2
• InChI Key： RQACOMJKRSWAJY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCCCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 191
• XLogP3: 2.5
• Topological Polar Surface Area: 33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(4-Fluoro-phenoxy)pentanenitrile

5-(4-Fluoro-phenoxy)pentanenitrile: A Comprehensive Overview of CAS No. 1250396-62-3

5-(4-Fluoro-phenoxy)pentanenitrile (CAS No. 1250396-62-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of fluoroalkyl ethers and is characterized by its fluorinated phenoxy group and pentanenitrile moiety. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable candidate for both academic research and industrial applications.

The chemical structure of 5-(4-Fluoro-phenoxy)pentanenitrile can be represented as C₁₁H₁₁FO₂. The presence of the fluorine atom in the phenoxy group significantly influences the compound's reactivity, stability, and biological activity. Fluorine is known for its high electronegativity, which can modulate the electronic properties of the molecule, leading to enhanced lipophilicity and altered binding affinities to biological targets. These properties make 5-(4-Fluoro-phenoxy)pentanenitrile an attractive candidate for drug discovery and development.

In the realm of pharmaceutical research, 5-(4-Fluoro-phenoxy)pentanenitrile has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have focused on its ability to interact with specific receptors and enzymes, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of 5-(4-Fluoro-phenoxy)pentanenitrile exhibited potent inhibitory activity against a key enzyme involved in neurodegenerative disorders. This finding highlights the compound's potential as a scaffold for designing novel drugs targeting neurological conditions.

Beyond its pharmaceutical applications, 5-(4-Fluoro-phenoxy)pentanenitrile has also shown promise in materials science. The unique combination of fluorine and nitrile functionalities confers excellent thermal stability and chemical resistance, making it suitable for use in advanced polymers and coatings. A recent investigation by researchers at the University of California (2022) demonstrated that incorporating 5-(4-Fluoro-phenoxy)pentanenitrile into polymer matrices resulted in materials with enhanced mechanical strength and durability. These materials have potential applications in industries such as automotive, aerospace, and electronics.

The synthesis of 5-(4-Fluoro-phenoxy)pentanenitrile typically involves multi-step reactions, including nucleophilic substitution and nitrile formation. One common synthetic route involves the reaction of 4-fluorophenol with 5-bromopentanenitrile in the presence of a base such as potassium carbonate. This method provides good yields and is scalable for industrial production. However, optimizing reaction conditions to minimize side products and improve overall efficiency remains an active area of research.

In terms of safety and environmental impact, it is important to note that while 5-(4-Fluoro-phenoxy)pentanenitrile is not classified as a hazardous material, proper handling and disposal protocols should be followed to ensure workplace safety and environmental protection. Researchers should consult relevant safety data sheets (SDS) for detailed information on handling, storage, and disposal practices.

To summarize, 5-(4-Fluoro-phenoxy)pentanenitrile (CAS No. 1250396-62-3) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various scientific fields.